Cas no 1105191-64-7 ([5-(2,4-Difluorophenyl)isoxazol-3-yl]acetic acid)

• Product Name: [5-(2,4-Difluorophenyl)isoxazol-3-yl]acetic acid
• CAS No: 1105191-64-7
• MF: C₁₁H₇F₂NO₃
• MW: 239.174989938736
• MDL: MFCD16652869
• CID: 4560602
• PubChem ID: 33676758
• Update Time: 2025-10-31

[5-(2,4-Difluorophenyl)isoxazol-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [5-(2,4-Difluorophenyl)isoxazol-3-yl]acetic acid
• 3-Isoxazoleacetic acid, 5-(2,4-difluorophenyl)-
• 1105191-64-7
• 2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]acetic acid
• CCG-311881
• F2135-0563
• AKOS015956396
• [5-(2,4-difluorophenyl)isoxazol-3-yl]aceticacid

• MDL： MFCD16652869
• Inchi： 1S/C11H7F2NO3/c12-6-1-2-8(9(13)3-6)10-4-7(14-17-10)5-11(15)16/h1-4H,5H2,(H,15,16)
• InChI Key： AKTIFKJPWGNOGG-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2F)=CC(CC(O)=O)=N1

Computed Properties

• Exact Mass: 239.03939941g/mol
• Monoisotopic Mass: 239.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on [5-(2,4-Difluorophenyl)isoxazol-3-yl]acetic acid

Introduction to [5-(2,4-Difluorophenyl)isoxazol-3-yl]acetic Acid (CAS No. 1105191-64-7)

[5-(2,4-Difluorophenyl)isoxazol-3-yl]acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1105191-64-7, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of an isoxazole ring and fluoro-substituted aromatic groups, make it a valuable scaffold for designing novel therapeutic agents.

The isoxazole core is a heterocyclic structure that has been extensively studied for its potential in drug discovery. Isoxazoles are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them attractive for the development of drugs targeting a wide range of diseases. In particular, the incorporation of fluoro substituents into the aromatic ring enhances the metabolic stability and bioavailability of the compound, making it more suitable for therapeutic applications.

[5-(2,4-Difluorophenyl)isoxazol-3-yl]acetic acid has been explored in several preclinical studies for its potential pharmacological effects. One of the most notable areas of interest is its role as an inhibitor of certain kinases and other enzymes involved in cancer progression. Recent research has shown that this compound can selectively inhibit the activity of target enzymes by binding to their active sites, thereby disrupting critical signaling pathways that contribute to tumor growth and survival.

In addition to its anti-cancer properties, [5-(2,4-Difluorophenyl)isoxazol-3-yl]acetic acid has also been investigated for its potential in treating inflammatory diseases. The fluoro-substituted aromatic ring is believed to enhance the compound's ability to interact with inflammatory mediators, thereby reducing inflammation and alleviating symptoms associated with various inflammatory conditions. Preliminary studies have demonstrated promising results in animal models, suggesting that this compound could be a viable candidate for further clinical development.

The synthesis of [5-(2,4-Difluorophenyl)isoxazol-3-yl]acetic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the isoxazole ring followed by functionalization with the 2,4-difluorophenyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and efficiency in the synthesis process. These methods not only improve the overall yield but also minimize the formation of unwanted byproducts.

One of the challenges in working with [5-(2,4-Difluorophenyl)isoxazol-3-yl]acetic acid is its sensitivity to environmental conditions. The compound must be handled under inert atmospheres to prevent degradation due to exposure to air and moisture. Specialized equipment and storage conditions are required to maintain its stability throughout the research and development process. Despite these challenges, the potential therapeutic benefits of this compound make it a worthwhile candidate for further investigation.

Recent advancements in computational chemistry have also contributed to a better understanding of the pharmacological properties of [5-(2,4-Difluorophenyl)isoxazol-3-yl]acetic acid. Molecular modeling studies have helped researchers predict how this compound interacts with biological targets at the atomic level. These insights have been invaluable in designing modified versions of the molecule that could enhance its efficacy and reduce potential side effects. By leveraging computational tools, scientists can accelerate the drug discovery process and bring new therapeutic agents to market more quickly.

The future prospects for [5-(2,4-Difluorophenyl)isoxazol-3-yl]acetic acid are promising. Ongoing research aims to explore its potential in treating other diseases beyond cancer and inflammation. Studies are being conducted to evaluate its effectiveness in neurological disorders, infectious diseases, and metabolic conditions. The versatility of this compound's structure suggests that it could be modified to target a wide range of diseases, making it a valuable asset in the pharmaceutical industry.

In conclusion, [5-(2,4-Difluorophenyl)isoxazol-3-yl]acetic acid (CAS No. 1105191-64-7) is a highly interesting compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a compelling candidate for further research and development. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in addressing some of today's most challenging medical conditions.